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Compound of Interest

Compound Name: 2,2,2-Trifluoroethylamine

cat. No.: B1214592

An In-depth Technical Guide to the Physical Properties of 2,2,2-Trifluoroethylamine (CAS
Number: 753-90-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
2,2,2-Trifluoroethylamine, identified by CAS number 753-90-2. The information is curated for
professionals in research and drug development, with a focus on delivering precise data and
procedural insights.

Core Physical and Chemical Properties

2,2,2-Trifluoroethylamine is a colorless liquid with the chemical formula C2H4F3N.[1][2] It is a
crucial reagent in various chemical syntheses.[3] The quantitative physical properties of this
compound are summarized in the table below for ease of reference and comparison.
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Property Value Temperature Pressure Citations
Molecular Weight  99.06 g/mol [1]
99.055 g/mol [2]
Density 1.2 g/cm3 (£0.1) [2]
1.262 g/mL 20 °C [4]
1.245 g/mL
Boiling Point 36.0 °C (+35.0) 760 mmHg [2]
36-37 °C [3][4]
37.00-38.00 °C
Melting Point 37-38 °C [2]
Flash Point -16.7 °C (+0.0) [2]
-16 °C (closed cup) [4]
501.5 mmHg
Vapor Pressure 25°C [2]
(+0.1)

~7.6 psi 20 °C [4]
Refractive Index 1.301 20 °C [2][31[4]
LogP
(Octanol/Water

N 0.24 [2]
Partition
Coefficient)
0.481 [1]

Experimental Protocols

The determination of the physical properties of a volatile and flammable liquid like 2,2,2-
Trifluoroethylamine requires precise and controlled experimental methodologies. Below are
generalized protocols for measuring some of the key properties listed above.
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1. Determination of Boiling Point: The boiling point is typically determined at atmospheric
pressure. A common method involves distillation.

e Apparatus: Distillation flask, condenser, thermometer, heating mantle, and receiving flask.

e Procedure:

o Asample of 2,2,2-Trifluoroethylamine is placed in the distillation flask along with boiling
chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly at the
vapor outlet to the condenser.

o The sample is heated gently.

o The temperature at which the liquid boils and a stable column of condensate forms on the
thermometer is recorded as the boiling point.[3][4]

2. Measurement of Density: The density of a liquid can be measured using a pycnometer or a
digital density meter.

o Apparatus: Pycnometer (a flask with a specific volume), analytical balance, and a
temperature-controlled water bath.

e Procedure:

[e]

The empty pycnometer is weighed.

o

It is then filled with the sample liquid and placed in a water bath at a constant temperature
(e.g., 20°C) until thermal equilibrium is reached.[4]

o

The pycnometer is removed, dried, and weighed again.

[¢]

The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

3. Determination of Refractive Index: The refractive index is measured using a refractometer,
often an Abbé refractometer.
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o Apparatus: Refractometer, constant temperature water bath, and a light source (usually a
sodium lamp).

e Procedure:
o The refractometer is calibrated using a standard of known refractive index.

o Afew drops of the 2,2,2-Trifluoroethylamine sample are placed on the prism of the
refractometer.[3][4]

o The prism is closed, and the temperature is allowed to stabilize (e.g., at 20°C).

o The light source is adjusted, and the telescope is moved until the dividing line between the
light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read from the scale.

Workflow and Process Visualization

To ensure the safe handling and use of 2,2,2-Trifluoroethylamine in a laboratory setting, a
logical workflow should be followed. The following diagram illustrates a typical experimental
workflow from preparation to waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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